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Compound of Interest

2,2,5,7,8-Pentamethylchroman-6-
Compound Name:
sulfonamide

Cat. No.: B064711

An In-Depth Technical Guide to 2,2,5,7,8-Pentamethylchroman-6-sulfonamide
IUPAC Name: 2,2,5,7,8-Pentamethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide

This technical guide provides a comprehensive overview of 2,2,5,7,8-pentamethylchroman-6-
sulfonamide, a molecule combining the structural features of a vitamin E analogue with the
versatile sulfonamide functional group. This document is intended for researchers, scientists,
and professionals in the field of drug development and medicinal chemistry, offering detailed
insights into its synthesis, physicochemical properties, and potential biological significance.

Introduction

Sulfonamides (-SO2NH:z) represent a cornerstone of medicinal chemistry, forming the basis for
a wide array of therapeutic agents.[1] First introduced as antibacterial drugs, their applications
have since expanded to include treatments for a variety of conditions, demonstrating activities
as anticancer, antiviral, anti-inflammatory, and antidiabetic agents.[1][2][3] The core of the title
compound is a 2,2,5,7,8-pentamethylchroman structure, a saturated heterocyclic scaffold that
is a derivative of chromanol and structurally related to a-tocopherol (vitamin E).[4] This
structural similarity suggests that derivatives may possess unique biological properties,
including potential antioxidant effects.

The combination of the biologically active sulfonamide moiety with the chroman framework
presents a molecule of significant interest for chemical and pharmacological research. Its
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precursor, 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride (Pmc-Cl), is a well-established
reagent used to introduce an acid-labile protecting group for the guanidino side chain of
arginine during solid-phase peptide synthesis.[4][5] This guide details the synthetic pathway
from basic precursors to the final sulfonamide, outlines its properties, and explores its potential
applications based on its chemical architecture.

Synthesis and Experimental Protocols

The synthesis of 2,2,5,7,8-pentamethylchroman-6-sulfonamide is a multi-step process. It
begins with the construction of the chroman ring system, followed by sulfonation and
chlorination to form a key sulfonyl chloride intermediate, which is then aminated to yield the
final product.
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Step 1: Chromanol Formation

(Z,S,G-Trimethylhydroquinona G-Methyl-Z-buten-l—oD
A&b, CH2Cl2 l AICl3, CH2Cl2

(2,2,5,7,8-Pentamethylchroman-G-oD

1. HSOsCl
2. SOClz

Step 2: Sulfonyl Chloride Synthesis Step 3: Sulfonamide Formation

Ammonia (NHs)

Nucleophilic Substitution

Nucleophilic Substitution

2,2,5,7,8-Pentamethylchroman-6-sulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ITUPAC name for 2,2,5,7,8-Pentamethylchroman-6-
sulfonamide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064711#iupac-name-for-2-2-5-7-8-
pentamethylchroman-6-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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